Cas no 1344425-94-0 ((S)-3-Amino-4,4-dimethylpentan-1-ol)

• Product Name: (S)-3-Amino-4,4-dimethylpentan-1-ol
• CAS No: 1344425-94-0
• MF: C₇H₁₇NO
• MW: 131.215982198715
• CID: 4695702
• Update Time: 2023-08-15

(S)-3-Amino-4,4-dimethylpentan-1-ol Chemical and Physical Properties

Names and Identifiers

• (S)-3-amino-4,4-dimethylpentan-1-ol
• (S)-3-Amino-4,4-dimethylpentan-1-ol

• Inchi： 1S/C7H17NO/c1-7(2,3)6(8)4-5-9/h6,9H,4-5,8H2,1-3H3/t6-/m0/s1
• InChI Key： JMAOWDJEWXBRGR-LURJTMIESA-N
• SMILES： OCC[C@@H](C(C)(C)C)N

Computed Properties

• Exact Mass: 131.131014166 g/mol
• Monoisotopic Mass: 131.131014166 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 75.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 131.22
• XLogP3: 0.8
• Topological Polar Surface Area: 46.2